Cas no 1443306-54-4 (Ethanone, 2,2,2-trifluoro-1-(3'-methoxy[1,1'-biphenyl]-4-yl)-)

Ethanone, 2,2,2-trifluoro-1-(3'-methoxy[1,1'-biphenyl]-4-yl)-, is a fluorinated aromatic ketone characterized by its trifluoroacetyl group and biphenyl core substituted with a methoxy moiety. This compound exhibits notable stability and reactivity due to the electron-withdrawing effects of the trifluoromethyl group, making it valuable in synthetic organic chemistry, particularly in cross-coupling reactions and as an intermediate in pharmaceutical or agrochemical applications. The methoxy-substituted biphenyl structure enhances solubility in organic solvents, facilitating purification and handling. Its well-defined molecular architecture allows for precise functionalization, making it a versatile building block for advanced chemical synthesis.

Ethanone, 2,2,2-trifluoro-1-(3'-methoxy[1,1'-biphenyl]-4-yl)- structure

1443306-54-4 structure

Product Name:Ethanone, 2,2,2-trifluoro-1-(3'-methoxy[1,1'-biphenyl]-4-yl)-

CAS No:1443306-54-4

MF:C₁₅H₁₁F₃O₂

MW:280.241854906082

MDL:MFCD07783557

CID:5209322

Update Time:2026-03-06

Ethanone, 2,2,2-trifluoro-1-(3'-methoxy[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 2,2,2-trifluoro-1-(3'-methoxy[1,1'-biphenyl]-4-yl)-
- MDL： MFCD07783557
- Inchi： 1S/C15H11F3O2/c1-20-13-4-2-3-12(9-13)10-5-7-11(8-6-10)14(19)15(16,17)18/h2-9H,1H3
- InChI Key： KQYIQZFSVWPVEJ-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=C(C2=CC=CC(OC)=C2)C=C1)C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4

Ethanone, 2,2,2-trifluoro-1-(3'-methoxy[1,1'-biphenyl]-4-yl)- Pricemore >>

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